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Compound of Interest

Compound Name: 1,8-Diiodooctane

Cat. No.: B1585395 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 1,8-
diiodooctane, a halogenated hydrocarbon utilized in various chemical syntheses. Adherence

to these protocols is critical to mitigate risks and comply with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes chemical safety goggles, gloves, and a lab coat.[1][2]

All handling of 1,8-diiodooctane and its waste should be conducted in a well-ventilated area or

under a chemical fume hood to avoid inhalation of vapors.[2][3] In case of a spill, absorb the

material with an inert substance such as sand or vermiculite and collect it into a suitable,

labeled container for disposal.[1][2] Do not allow the chemical to enter drains or waterways, as

it may cause long-lasting harmful effects to aquatic life.[2]

Material Profile and Hazards
A clear understanding of the physical and chemical properties of 1,8-diiodooctane is

fundamental to its safe management.
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Property Value

Molecular Formula C8H16I2

Molecular Weight 366.02 g/mol [4]

Appearance Clear to slightly brown/beige liquid[5][6]

Boiling Point 167-169 °C at 6 mmHg[7]

Density 1.84 g/mL at 25 °C[7]

Flash Point >110 °C (>230 °F)[1]

Hazards
May cause long lasting harmful effects to

aquatic life.[2] Light sensitive.[1][2]

Step-by-Step Disposal Protocol
The disposal of 1,8-diiodooctane is governed by regulations for halogenated organic

compounds. It must be treated as hazardous waste.[2][8]

1. Waste Segregation:

It is crucial to segregate waste containing 1,8-diiodooctane from non-halogenated chemical

waste streams.[9] Mixing halogenated and non-halogenated waste can lead to improper

disposal and increased disposal costs.[9]

Collect all waste 1,8-diiodooctane, including contaminated materials (e.g., absorbent pads,

gloves), in a designated and clearly labeled waste container.

2. Container Selection and Labeling:

Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass

bottle, with a secure, tight-fitting cap.[10]

The container must be clearly labeled as "Hazardous Waste" and "Halogenated Organic

Waste."

The label must also include the full chemical name: "1,8-Diiodooctane."
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3. Waste Accumulation and Storage:

Store the waste container in a designated satellite accumulation area or a central hazardous

waste storage area.

The storage area should be cool, dry, and well-ventilated, away from incompatible materials

such as strong oxidizing agents and strong bases.[1]

Keep the container closed at all times, except when adding waste.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS representative or contractor with an accurate description of the waste,

including its composition and volume.

Follow all institutional and regulatory procedures for waste manifest and handover. Chemical

waste generators are responsible for ensuring complete and accurate classification of the

discarded chemical.[1]

5. Regulatory Compliance:

All disposal activities must comply with local, state, and federal regulations.[8] In the United

States, the disposal of hazardous waste is regulated by the Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1,8-diiodooctane.
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Waste Generation & Segregation

Containerization & Labeling

Storage & Disposal

1,8-Diiodooctane Waste Generated

Is the waste mixed with non-halogenated solvents?

Segregate into Halogenated Waste Stream

Yes

Segregate into appropriate waste stream

No

Select appropriate, sealed container

Label container:
- Hazardous Waste

- Halogenated Organic Waste
- 1,8-Diiodooctane

Store in designated, ventilated area

Contact EHS or licensed waste contractor

Complete waste manifest

Waste collected for proper disposal

Click to download full resolution via product page

Disposal Workflow for 1,8-Diiodooctane
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By following these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of 1,8-diiodooctane, thereby fostering a secure research environment and

upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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